5-Bromo-4,6-dimethylpyridin-3-amine
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Overview
Description
5-Bromo-4,6-dimethylpyridin-3-amine is a chemical compound that belongs to the family of pyridine derivatives. It has a molecular weight of 201.07 . The IUPAC name for this compound is 5-bromo-4,6-dimethyl-3-pyridinamine .
Molecular Structure Analysis
The InChI code for 5-Bromo-4,6-dimethylpyridin-3-amine is 1S/C7H9BrN2/c1-4-6(9)3-10-5(2)7(4)8/h3H,9H2,1-2H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
5-Bromo-4,6-dimethylpyridin-3-amine is a solid at room temperature . It should be stored in a dark place, under an inert atmosphere .Scientific Research Applications
Synthesis and Amination Reactions
5-Bromo-4,6-dimethylpyridin-3-amine serves as a critical intermediate in synthetic chemistry, particularly in the formation of various pyridine derivatives. Its reactivity has been explored in different contexts, including amination reactions that highlight its versatility in organic synthesis.
The amination of alkyl substituted halogenopyridines, such as 5-Bromo-4,6-dimethylpyridin-3-amine, with potassium amide in liquid ammonia, demonstrates the compound's role in producing derivatives of 3,4-didehydropyridine. This work provides insights into the influence of substituents and the hetero atom on the amination process, underscoring the compound's utility in synthesizing pyridine derivatives (Does & Hertog, 2010).
In another study, the selective amination of polyhalopyridines catalyzed by a palladium-xantphos complex has been shown to efficiently produce aminated pyridine products, demonstrating the high chemoselectivity and yield possible with 5-Bromo-4,6-dimethylpyridin-3-amine. This process highlights the compound's utility in creating complex pyridine-based structures with potential applications in pharmaceuticals and materials science (Ji, Li, & Bunnelle, 2003).
The investigation of regioselectivity in the reaction of 5-bromo-2,4-dichloro-6-methylpyrimidine with ammonia, leading to various substituted aminopyrimidines, showcases the potential of using 5-Bromo-4,6-dimethylpyridin-3-amine in synthesizing pyrimidine derivatives. This is significant for the development of new compounds with potential applications in drug development and agricultural chemicals (Doulah et al., 2014).
Crystal Structure Analysis and Supramolecular Chemistry
- The study of noncovalent supramolecular interactions in the crystal structure of related pyridinium compounds demonstrates the importance of 5-Bromo-4,6-dimethylpyridin-3-amine in understanding the principles of crystal engineering and molecular self-assembly. Such research contributes to the design of novel molecular materials with specific physical and chemical properties (Al-Far & Ali, 2007).
Safety and Hazards
The compound is associated with several hazard statements, including H315 (causes skin irritation), H319 (causes serious eye irritation), H335 (may cause respiratory irritation), and H303 (may be harmful if swallowed) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
- The primary target of 5-Bromo-4,6-dimethylpyridin-3-amine is the p38α mitogen-activated protein (MAP) kinase . This enzyme is a serine/threonine kinase that plays a crucial role in cellular processes, including the release of pro-inflammatory cytokines like tumor necrosis factor-α (TNF-α) and interleukin-1β .
- Inhibition of p38α MAP kinase has been explored as a therapeutic strategy for cytokine-driven diseases (e.g., rheumatoid arthritis, psoriasis) and neurodegenerative conditions (e.g., Parkinson’s disease, Alzheimer’s disease, multiple sclerosis) .
- This inhibition leads to reduced production of pro-inflammatory cytokines and modulation of cellular responses .
- Downstream effects involve decreased cytokine release, altered gene expression, and modulation of cellular stress responses .
- Cellular effects include dampened inflammatory responses, decreased tissue damage, and potential neuroprotective effects .
Target of Action
Mode of Action
Biochemical Pathways
Result of Action
Action Environment
properties
IUPAC Name |
5-bromo-4,6-dimethylpyridin-3-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2/c1-4-6(9)3-10-5(2)7(4)8/h3H,9H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXKUDSPWEKACSJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC=C1N)C)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.06 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
890092-29-2 |
Source
|
Record name | 5-bromo-4,6-dimethylpyridin-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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